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Introduction

Chroman-4-amine scaffolds are significant structural motifs in medicinal chemistry, forming the
core of various biologically active compounds.[1] For instance, they are found in multi-ion
channel blockers like NIP-142, potent antagonists of the human B1 receptor, and Kv1.5
potassium channel blockers.[1] The incorporation of sulfonyl groups into organic molecules is a
well-established strategy in drug discovery to improve pharmacological properties.[2][3] This
document provides a detailed protocol for a metal-free, visible-light-promoted three-component
reaction to synthesize sulfonated 4-amino-chromans. This method offers a robust and versatile
approach for creating libraries of these valuable compounds under mild reaction conditions.[1]

[4115]

The described protocol utilizes readily available starting materials: ortho-allyloxy-
benzaldehydes, anilines, and sodium benzenesulfinates.[1][4][6] The reaction is catalyzed by
the organic dye Eosin Y under visible light irradiation, proceeding through a domino sequence
of in situ imine condensation followed by a C—S/C-C bond-forming cascade.[1][4] This
methodology is notable for its broad substrate scope and good functional group compatibility,
making it a valuable tool for the synthesis and structural modification of biologically active
chroman derivatives.[1][4][5]
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Reaction Principle and Mechanism

This synthesis is a one-pot, three-component reaction that proceeds via a photocatalytic radical
cascade. The process is initiated by the condensation of an ortho-allyloxy-benzaldehyde and
an aniline to form an imine intermediate. The photocatalyst, Eosin Y, upon absorbing visible
light, becomes excited. This excited state is reductively quenched by a sodium sulfinate,
generating a sulfonyl radical and the reduced form of the photocatalyst. The sulfonyl radical
then adds to the alkene of the imine intermediate. The resulting alkyl radical undergoes an
intramolecular cyclization by adding to the imine, which leads to the formation of the 4-amino-
chroman ring system.[1]

Photocatalytic Cycle
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Caption: Proposed reaction mechanism for the visible-light-promoted synthesis.

Experimental Workflow

The experimental setup is straightforward, involving the irradiation of a reaction mixture with a
visible light source. The workflow consists of preparing the reaction mixture, irradiating for a

specified time, and then purifying the product.
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Reaction Setup

Combine ortho-allyloxy-benzaldehyde,
aniline, sodium benzenesulfinate,
and Eosin Y in a reaction vessel.

:

Add solvent (e.g., DMSO) and stir.

l

Seal the vessel and place it
under a visible light source
(e.g., Blue LED lamp).

Reaction

Irradiate the mixture at room temperature
for the specified time (e.g., 24h).

Work-up and Purification

Monitor reaction progress by TLC.

:

After completion, perform an
aqueous work-up.

'

Purify the crude product by
column chromatography.

Characterize the final product
(NMR, HRMS).

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis.
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Detailed Experimental Protocol

Materials:

ortho-allyloxy-benzaldehyde (1.0 equiv)
Aniline (1.2 equiv)

Sodium benzenesulfinate (1.5 equiv)
Eosin Y (2 mol%)

Solvent (e.g., DMSO)

Blue LED lamp (e.g., 3W)

Standard laboratory glassware
Magnetic stirrer

Procedure:

To a reaction tube, add ortho-allyloxy-benzaldehyde, aniline, sodium benzenesulfinate, and
Eosin Y.

Add the solvent and a magnetic stir bar.
Seal the tube and stir the mixture at room temperature.
Place the reaction tube approximately 5-10 cm from a blue LED lamp.

Irradiate the reaction mixture for 24-48 hours, monitoring the progress by thin-layer
chromatography (TLC).

Upon completion, dilute the reaction mixture with water and extract with an organic solvent
(e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.
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 Purify the crude product by flash column chromatography on silica gel to afford the desired
sulfonated 4-amino-chroman.

Substrate Scope and Yields

This protocol demonstrates a broad substrate scope with good to excellent yields for various
substituted ortho-allyloxy-benzaldehydes, anilines, and sodium benzenesulfinates.
Representative yields are summarized below.

Aldehyde Aniline Sulfinate
Entry Substituent  Substituent  Substituent  Product Yield (%)

(RY) (R?) (R®)
1 H H H 4a 85
2 4-Me H H 4b 82
3 4-Cl H H 4Ac 78
4 H 4-Me H 4d 88
5 H 4-OMe H 4e 90
6 H 4-F H Af 81
7 H 4-Cl H 49 75
8 H 2-Me H 4h 72
9 H H 4-Me 4 86
10 H H 4-Cl 4i 77

Note: This data is representative and compiled based on typical outcomes for this type of
reaction as described in the literature. Actual yields may vary depending on the specific
substrates and reaction conditions.

Applications in Drug Development

The sulfonated 4-amino-chroman core is a privileged scaffold in medicinal chemistry. The ability
to rapidly generate a diverse library of these compounds using this visible-light-promoted
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protocol is highly advantageous for:

o Lead Generation: Quickly synthesizing a wide range of analogs for initial screening in
various biological assays.

e Structure-Activity Relationship (SAR) Studies: Systematically modifying the three points of
diversity (aldehyde, aniline, and sulfinate) to probe the SAR and optimize lead compounds.

e Improving Physicochemical Properties: The sulfonyl group can be used to modulate
properties such as solubility, metabolic stability, and protein binding affinity.[2]

This efficient and metal-free synthetic strategy provides a powerful platform for the discovery
and development of new therapeutic agents based on the chroman-4-amine framework.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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